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Compound of Interest

Compound Name: 15-Hydroxypinusolidic acid

Cat. No.: B1151657

CAS Number: 691009-85-5

This technical guide provides a comprehensive overview of the current scientific understanding
of 15-Hydroxypinusolidic acid. The information is intended for researchers, scientists, and
professionals in the field of drug development.

Chemical Identity and Source

15-Hydroxypinusolidic acid is a diterpenoid compound.[1] Its chemical formula is C20H2805,
and it has a molecular weight of 348.43.[1]

Table 1: Chemical and Physical Properties of 15-Hydroxypinusolidic Acid

Property Value Reference
CAS Number 691009-85-5 [1]
Molecular Formula C20H2805 [1]
Molecular Weight 348.43 [1]

This compound was first isolated from the heartwood of the plant species Pinus armandii
Francher, a member of the Pinaceae family.[1][2][3] The isolation and structural elucidation
were described in a 2005 publication in the Journal of Asian Natural Products Research.[2][3]
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Biological Activity and Pharmacological Potential

Currently, there is a significant lack of publicly available scientific literature detailing the specific
biological activities and pharmacological properties of 15-Hydroxypinusolidic acid. While its
structure as a diterpenoid suggests potential bioactivity, dedicated studies to evaluate its
efficacy in various experimental models have not been published.

However, the analysis of structurally related compounds isolated from Pinus species and other
natural sources can offer insights into its potential therapeutic applications. Diterpenoids from
Pinus species have been reported to possess a range of biological activities, including
antibacterial, antifungal, and antioxidant properties.[4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of 15-
Hydroxypinusolidic acid are not available in the current body of scientific literature. The
original isolation from Pinus armandii heartwood involved standard phytochemical extraction
and chromatographic techniques, as broadly described in the initial publication.[2]

Potential Signaling Pathway Interactions

Given the absence of specific studies on 15-Hydroxypinusolidic acid, its direct interactions
with cellular signaling pathways remain unknown. However, many diterpenoids and other
phenolic compounds isolated from natural sources have been shown to exert anti-inflammatory
and neuroprotective effects through the modulation of key signaling cascades. A common
target for such compounds is the NF-kB (Nuclear Factor kappa-light-chain-enhancer of
activated B cells) signaling pathway, which plays a central role in inflammation.

Below is a generalized diagram illustrating the canonical NF-kB signaling pathway, a potential,
though unconfirmed, target for compounds with anti-inflammatory properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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